Cas no 1806962-36-6 (4-(Aminomethyl)-6-(difluoromethyl)-3-methylpyridine-2-methanol)

• Product Name: 4-(Aminomethyl)-6-(difluoromethyl)-3-methylpyridine-2-methanol
• CAS No: 1806962-36-6
• MF: C₉H₁₂F₂N₂O
• MW: 202.201189041138
• CID: 4898520
• Update Time: 2025-05-22

4-(Aminomethyl)-6-(difluoromethyl)-3-methylpyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-6-(difluoromethyl)-3-methylpyridine-2-methanol

• Inchi： 1S/C9H12F2N2O/c1-5-6(3-12)2-7(9(10)11)13-8(5)4-14/h2,9,14H,3-4,12H2,1H3
• InChI Key： JORNNDNJWWXRPE-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CN)=C(C)C(CO)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• XLogP3: -0.1
• Topological Polar Surface Area: 59.1

Additional information on 4-(Aminomethyl)-6-(difluoromethyl)-3-methylpyridine-2-methanol

4-(Aminomethyl)-6-(difluoromethyl)-3-methylpyridine-2-methanol: A Comprehensive Overview

The compound with CAS No. 1806962-36-6, known as 4-(Aminomethyl)-6-(difluoromethyl)-3-methylpyridine-2-methanol, is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure features a pyridine ring substituted with an aminomethyl group at position 4, a difluoromethyl group at position 6, and a methyl group at position 3. Additionally, the hydroxymethoxy group at position 2 adds to its functional diversity.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery due to their ability to interact with various biological targets. The presence of the aminomethyl group in this compound introduces nucleophilic properties, which can be advantageous in designing bioactive molecules. Furthermore, the difluoromethyl group contributes to the molecule's electronic properties, enhancing its stability and reactivity in different chemical environments.

The synthesis of 4-(Aminomethyl)-6-(difluoromethyl)-3-methylpyridine-2-methanol involves a multi-step process that typically begins with the preparation of the pyridine ring. Advanced methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, have been employed to optimize the production process. These techniques not only improve yield but also reduce reaction times, making the synthesis more efficient and cost-effective.

In terms of applications, this compound has shown promise in several areas. In the pharmaceutical industry, it has been explored as a potential lead compound for developing drugs targeting enzymes involved in metabolic disorders. The aminomethyl group plays a crucial role in enzyme inhibition by forming hydrogen bonds with key residues. Additionally, its difluoromethyl group enhances lipophilicity, which is essential for drug absorption and bioavailability.

Another notable application of this compound is in agrochemicals. Research indicates that it exhibits moderate activity against certain plant pathogens, making it a candidate for fungicide development. The methyl group at position 3 contributes to its stability under environmental conditions, while the hydroxymethoxy group at position 2 may play a role in its interaction with microbial targets.

Recent advancements in computational chemistry have provided deeper insights into the molecular properties of 4-(Aminomethyl)-6-(difluoromethyl)-3-methylpyridine-2-methanol. Quantum mechanical calculations have revealed that the molecule's electronic distribution is significantly influenced by the substituents on the pyridine ring. This understanding has facilitated the design of analogs with enhanced biological activity and selectivity.

In conclusion, 4-(Aminomethyl)-6-(difluoromethyl)-3-methylpyridine-2-methanol (CAS No. 1806962-36-6) is a versatile compound with a wealth of potential applications. Its unique structure and functional groups make it an attractive candidate for further research and development across multiple disciplines. As scientific advancements continue to unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.